2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,4-dichlorophenyl)acetamide

Specification

• CAS No.: 923195-19-1
• Molecular Formula: C23H16Cl2N4O5
• Molecular Weight: 499.3 g/mol
• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-(3,4-dichlorophenyl)acetamide
• Standard InChI: InChI=1S/C23H16Cl2N4O5/c24-15-5-4-14(9-16(15)25)27-20(30)11-28-17-2-1-7-26-21(17)22(31)29(23(28)32)10-13-3-6-18-19(8-13)34-12-33-18/h1-9H,10-12H2,(H,27,30)
• Standard InChI Key: GAHWZONCJWHDSU-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC(=O)NC5=CC(=C(C=C5)Cl)Cl
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC(=O)NC5=CC(=C(C=C5)Cl)Cl

Introduction

The compound 2-{3-[(2H-1,3-benzodioxol-5-yl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(3,4-dichlorophenyl)acetamide is a complex organic molecule featuring a pyrido[3,2-d]pyrimidine core, a benzodioxole moiety, and an acetamide group with a dichlorophenyl substituent. This structure suggests potential applications in medicinal chemistry due to its diverse functional groups.

Synthesis

The synthesis of such complex organic molecules typically involves multi-step reactions. While specific synthetic routes for this exact compound are not well-documented, similar compounds often require careful control of reaction conditions such as temperature and pH. Advanced purification techniques like column chromatography or recrystallization are typically employed to isolate the final product.

Potential Applications

Compounds with similar structures are often investigated for their biological activities, including potential therapeutic applications. The presence of a pyrido-pyrimidine core and a benzodioxole moiety suggests potential interactions with biological targets, which could be explored for medicinal purposes.

Chemical Reactions

The compound can participate in various chemical reactions, including:

• Hydrolysis: The amide bond can undergo hydrolysis under acidic or basic conditions.

• Nucleophilic Addition: The dioxo functional groups may react with strong nucleophiles.

• Electrophilic Substitution: The dichlorophenyl group could enhance reactivity in electrophilic substitution reactions.